![molecular formula C7H15Cl2N2O4P B1208611 Carboxyifosfamide CAS No. 53459-52-2](/img/structure/B1208611.png)
Carboxyifosfamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Carboxyifosfamide belongs to the class of organic compounds known as phosphoric monoester diamides. These are organophosphorus compounds containing a monoamide derivative of a phosphoric acid diester functional group. They have the general structure R1OP(=O)(N(R2)R3)N(R4)R5, where R1 = organyl group and R2-R5 = H or organyl. This compound is slightly soluble (in water) and a weakly acidic compound (based on its pKa). This compound has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. This compound can be biosynthesized from aldoifosfamide; which is catalyzed by the enzyme retinal dehydrogenase 1. In humans, this compound is involved in the ifosfamide metabolism pathway and the ifosfamide action pathway.
This compound is a phosphorodiamide.
Scientific Research Applications
Metabolism of Ifosfamide in Human Liver Microsomes : A study by Preiss et al. (2002) focused on determining the turnover of ifosfamide, including the codetermination of keto- and carboxyifosfamide in human liver microsomes. This research was significant for understanding the metabolic pathway and activity of ifosfamide and its metabolites, including this compound (Preiss et al., 2002).
Urinary Stability of this compound : Joqueviel et al. (1997) investigated the stability of this compound in human urine under various conditions. This study is crucial for understanding the stability and degradation behavior of this compound in biological samples, which is important for clinical monitoring and pharmacokinetic studies (Joqueviel et al., 1997).
Ifosfamide Metabolism and Excretion : Gilard et al. (2004) conducted a study on the urinary excretion of ifosfamide and its phosphorated metabolites, including this compound. The research provided insights into the excretion profiles of ifosfamide metabolites, which is essential for understanding the drug's pharmacokinetics and optimizing its therapeutic use (Gilard et al., 2004).
Impact of Administration Route on Metabolism : A study by Lind et al. (2008) explored how the route of administration and dose fractionation of ifosfamide affected the metabolism and excretion of its metabolites, including this compound. This research is significant for therapeutic strategies and understanding the influence of administration methods on drug metabolism (Lind et al., 2008).
Partitioning of Ifosfamide and its Metabolites in Blood : Momerency et al. (1996) studied the partitioning of ifosfamide and its metabolites between red blood cells and plasma, providing valuable information on the distribution and transport of these compounds within the body, which is crucial for optimizing dosing and reducing toxicity (Momerency et al., 1996).
Properties
CAS No. |
53459-52-2 |
---|---|
Molecular Formula |
C7H15Cl2N2O4P |
Molecular Weight |
293.08 g/mol |
IUPAC Name |
3-bis(2-chloroethylamino)phosphoryloxypropanoic acid |
InChI |
InChI=1S/C7H15Cl2N2O4P/c8-2-4-10-16(14,11-5-3-9)15-6-1-7(12)13/h1-6H2,(H,12,13)(H2,10,11,14) |
InChI Key |
DNDBVHDNSYHKLI-UHFFFAOYSA-N |
SMILES |
C(COP(=O)(NCCCl)NCCCl)C(=O)O |
Canonical SMILES |
C(COP(=O)(NCCCl)NCCCl)C(=O)O |
53459-52-2 | |
Synonyms |
carboxyifosfamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.